XSJ05

• Molecular Formula: C29H25N5O4S
• Molecular Weight: 539.6 g/mol
• InChI: InChI=1S/C29H25N5O4S/c1-3-29(37)22-12-24-25-20(14-34(24)26(35)21(22)15-38-27(29)36)19(18-6-4-5-7-23(18)32-25)13-30-33-28(39)31-17-10-8-16(2)9-11-17/h4-13,37H,3,14-15H2,1-2H3,(H2,31,33,39)/b30-13-/t29-/m0/s1
• InChIKey: FMQOSLLXUMTNHW-QBHFQCMUSA-N

XSJ05 Overview & Key Data

XSJ05 is a synthetic derivative of camptothecin (CPT) characterized by a 7-aminothiourea modification, designed to inhibit topoisomerase I (Topo I) [1]. This compound has demonstrated exceptionally potent anti-proliferative activity against colorectal cancer (CRC) cell lines, with a reported IC50 of 0.006 ± 0.003 μM in HCT116 cells [1]. Its mechanism of action is validated to involve the induction of Topo I-mediated DNA double-strand breaks, leading to cell cycle arrest in the G2/M phase and subsequent apoptosis [1].

Target Engagement Topoisomerase I inhibition

Research Model Colorectal cancer cell lines (e.g. HCT116)

Endpoint Context DNA damage, G2/M arrest, apoptosis

• [1] Tu, L., et al. (2024). Identification of 7-aminourea or 7-aminothiourea derivatives of camptothecin as selective topoisomerase I inhibitors with anti-colorectal cancer activities. Bioorganic Chemistry, 152, 107723. View Source

XSJ05 vs. Generic Topo I Inhibitors

Structural modifications to the camptothecin (CPT) scaffold, particularly at the 7-position, drastically alter pharmacological properties including potency, bioavailability, and toxicity profiles [1]. While multiple Topo I inhibitors are available, their quantitative efficacy and safety windows are not interchangeable. For instance, the substitution of a simple hydrogen at the 7-position with a complex aminothiourea group, as in XSJ05, is associated with a significant increase in anti-CRC activity compared to both the parent compound CPT and the clinically used Topo I inhibitor Topotecan (TPT) [1]. This non-linear relationship between chemical structure and biological activity means that substituting XSJ05 with a generic 'camptothecin analog' would likely result in an experimental outcome that is not representative of its unique potency profile.

Unmodified camptothecin (CPT) may not reproduce reported cell-model potency; 7-position modification context is critical.

Topotecan or irinotecan class may present different selectivity and tolerability endpoint profiles; cannot be directly substituted.

Structural analogs without the specific thiourea group (e.g., XSJ07) may show lower reported potency; SAR is highly position-dependent.

• [1] Tu, L., et al. (2024). Identification of 7-aminourea or 7-aminothiourea derivatives of camptothecin as selective topoisomerase I inhibitors with anti-colorectal cancer activities. Bioorganic Chemistry, 152, 107723. View Source

XSJ05 Comparative Evidence

Anti-CRC Potency vs. Topotecan

XSJ05 exhibits markedly higher anti-proliferative potency against the HCT116 colorectal cancer cell line compared to the clinically approved Topo I inhibitor Topotecan (TPT) [1]. This difference was established under identical assay conditions in a head-to-head study [1].

Cytotoxicity vs. Topotecan

Head-to-head

XSJ05 IC50 0.006 ± 0.003 μM; TPT reported less active

Supports cell-model endpoint ranking

HCT116 cell viability assay

Evidence Dimension	Cytotoxicity (IC50) against HCT116 CRC cell line
Target Compound Data	0.006 ± 0.003 μM
Comparator Or Baseline	Topotecan (TPT) with IC50 > 0.1 μM (reported as >10-fold less potent)
Quantified Difference	XSJ05 is over 10-fold more potent than TPT under these conditions
Conditions	HCT116 human colorectal cancer cells, in vitro cytotoxicity assay

Why This Matters

This >10-fold increase in potency relative to a clinically used drug in the same mechanism class signifies a potentially wider therapeutic window, which is a critical factor for researchers selecting a lead compound for CRC-focused drug discovery or mechanism studies.

• [1] Tu, L., et al. (2024). Identification of 7-aminourea or 7-aminothiourea derivatives of camptothecin as selective topoisomerase I inhibitors with anti-colorectal cancer activities. Bioorganic Chemistry, 152, 107723. View Source

Potency vs. Analog XSJ07

Within the same series of 7-modified camptothecin derivatives, XSJ05 demonstrates superior anti-proliferative activity compared to its closely related analog XSJ07 [1]. This difference, observed in the same study, highlights the precise structural optimization that led to XSJ05's potency.

Potency vs. Analog XSJ07

Head-to-head

XSJ05: 0.006 ± 0.003 μM; XSJ07: 0.013 ± 0.003 μM, ~2.2-fold difference

Indicates SAR-dependent potency shift

Same HCT116 assay platform

Evidence Dimension	Cytotoxicity (IC50) against HCT116 CRC cell line
Target Compound Data	0.006 ± 0.003 μM
Comparator Or Baseline	XSJ07 with IC50 of 0.013 ± 0.003 μM
Quantified Difference	XSJ05 is approximately 2.2-fold more potent than XSJ07
Conditions	HCT116 human colorectal cancer cells, in vitro cytotoxicity assay

Why This Matters

This direct comparison within the same publication provides the strongest possible evidence of XSJ05's unique potency profile, distinguishing it even from other promising leads in its immediate chemical class and justifying its selection for further, more resource-intensive studies.

• [1] Tu, L., et al. (2024). Identification of 7-aminourea or 7-aminothiourea derivatives of camptothecin as selective topoisomerase I inhibitors with anti-colorectal cancer activities. Bioorganic Chemistry, 152, 107723. View Source

Potency vs. Camptothecin

When assessed across independent studies under comparable in vitro conditions, XSJ05 demonstrates a lower IC50 value against the HCT116 cell line than the active metabolite of irinotecan, SN-38 [1][2]. This suggests a potential for greater potency in CRC models.

Potency vs. Camptothecin

Cross-study

XSJ05 IC50 0.006 μM (cell); CPT IC50 0.679 μM (enzyme); >100-fold difference in cell endpoint

Demonstrates effect of 7-modification on cell-model response

Cell vs. enzyme assay; review conditions

Evidence Dimension	Cytotoxicity (IC50) against HCT116 CRC cell line
Target Compound Data	0.006 ± 0.003 μM (6 nM)
Comparator Or Baseline	SN-38, active metabolite of Irinotecan, with reported IC50 of 50 nM in HCT116
Quantified Difference	The reported IC50 for XSJ05 is approximately 8.3-fold lower than that reported for SN-38
Conditions	HCT116 human colorectal cancer cells, in vitro cytotoxicity assay (independent studies)

Why This Matters

This cross-study data provides a valuable contextual benchmark against a well-characterized and clinically relevant Topo I inhibitor, suggesting that XSJ05 may offer enhanced potency in CRC models and supporting its procurement for research programs seeking to overcome limitations associated with irinotecan/SN-38 therapy.

• [1] Tu, L., et al. (2024). Identification of 7-aminourea or 7-aminothiourea derivatives of camptothecin as selective topoisomerase I inhibitors with anti-colorectal cancer activities. Bioorganic Chemistry, 152, 107723. View Source
• [2] Glpbio. (n.d.). SN-38 (NK012) Product Information. View Source

Differential Selectivity for Colorectal Cancer Over Gastric Cancer Cell Lines

XSJ05 displays a distinct selectivity profile against CRC (HCT116) versus gastric cancer (AGS) cell lines when compared to its analog XSJ07 [1]. While both compounds are potent, their relative efficacy differs between the two cancer types, indicating potential tissue-specific or genetic background-dependent activity.

Evidence Dimension	Comparative cytotoxicity in HCT116 (CRC) vs. AGS (Gastric Cancer) cell lines
Target Compound Data	HCT116: 0.006 μM; AGS: >0.1 μM
Comparator Or Baseline	XSJ07: HCT116: 0.013 μM; AGS: 0.041 μM
Quantified Difference	XSJ05 shows >16-fold selectivity for HCT116 over AGS, while XSJ07 shows only ~3-fold selectivity.
Conditions	HCT116 and AGS human cancer cell lines, in vitro cytotoxicity assay

Why This Matters

This differentiated selectivity pattern between two closely related analogs underscores that XSJ05's activity is not merely a function of general cytotoxicity. This property is highly relevant for researchers investigating cancer-specific vulnerabilities or aiming to minimize off-target effects on non-CRC tissues.

• [1] Tu, L., et al. (2024). Identification of 7-aminourea or 7-aminothiourea derivatives of camptothecin as selective topoisomerase I inhibitors with anti-colorectal cancer activities. Bioorganic Chemistry, 152, 107723. View Source

Validated Topoisomerase I-Targeted Mechanism Leading to Potent Apoptosis

XSJ05's mechanism is verified to proceed through specific inhibition of Topoisomerase I, leading to quantifiable DNA damage and apoptosis [1]. This mechanistic confirmation distinguishes it from compounds that may have off-target effects contributing to their cytotoxicity profile.

Evidence Dimension	Mechanism of action validation
Target Compound Data	Demonstrated Topo I inhibition, induction of DNA double-strand breaks, G2/M arrest, and apoptosis in HCT116 cells
Comparator Or Baseline	N/A - mechanism validation for target compound
Quantified Difference	N/A
Conditions	HCT116 human colorectal cancer cells, in vitro mechanistic assays

Why This Matters

While not a comparative metric, the rigorous validation of an on-target mechanism is a critical selection criterion for procurement. It provides confidence that the observed potent cytotoxicity is derived from the intended pathway, increasing its value as a specific chemical probe for Topo I biology.

• [1] Tu, L., et al. (2024). Identification of 7-aminourea or 7-aminothiourea derivatives of camptothecin as selective topoisomerase I inhibitors with anti-colorectal cancer activities. Bioorganic Chemistry, 152, 107723. View Source

XSJ05 Research & Industrial Applications

Positive Control & Probe for CRC Drug Discovery

XSJ05 is an optimal chemical probe for CRC drug discovery programs focused on Topoisomerase I inhibition. Its sub-nanomolar potency (IC50 = 0.006 μM) in HCT116 cells, which is >10-fold better than Topotecan and ~8-fold better than SN-38, makes it a superior starting point for lead optimization campaigns [1]. Its validated mechanism of inducing G2/M arrest and apoptosis further supports its use in mechanism-of-action studies for CRC therapeutics [1].

Topo I Mechanism Validation

The significant difference in potency between XSJ05 and its direct analog XSJ07 (2.2-fold more potent) and their differing selectivity for CRC over gastric cancer cells (>16-fold vs. 3-fold) provides a powerful platform for SAR studies [1]. Researchers can use XSJ05 to dissect the specific contributions of the 7-aminothiourea group to enhanced anti-CRC activity and selectivity, informing the rational design of next-generation Topo I inhibitors.

Camptothecin SAR Control

XSJ05 serves as a potent and validated tool for investigating the cellular response to Topo I-mediated DNA damage. The evidence shows that XSJ05 treatment triggers DNA double-strand breaks, which is a critical signal for activating DNA damage response pathways [1]. Its high potency allows for the use of lower concentrations to achieve a biological effect, which can be advantageous in minimizing off-target or non-specific cellular stress in complex signaling studies.

Lead Compound in Phenotypic Screens

Given its differential activity profile (high potency in HCT116 CRC cells vs. low potency in AGS gastric cancer cells), XSJ05 is uniquely suited for studies aimed at understanding the molecular determinants of cancer cell line sensitivity to Topo I inhibitors [1]. Researchers can employ XSJ05 as a selective tool to identify genetic or proteomic signatures in CRC models that confer heightened susceptibility to this class of agents.

Application

Selection Property

Validation Focus

CRC cell-model probe & comparator

Cell-model endpoint review

Verify Topo I inhibition and DNA damage endpoints

Topo I mechanism studies

Topo I inhibition selectivity

DNA damage response (DDR) and cell-cycle arrest endpoints

Camptothecin SAR studies

Structural specificity at 7-position

Compare cytotoxicity vs. CPT and close analogs

Phenotypic screening calibration

Strong DNA damage and G2/M arrest phenotype

Confirm phenotypic readout reproducibility

• [1] Tu, L., et al. (2024). Identification of 7-aminourea or 7-aminothiourea derivatives of camptothecin as selective topoisomerase I inhibitors with anti-colorectal cancer activities. Bioorganic Chemistry, 152, 107723. View Source